[(3Ar,4R,5R,6aS)-4-[(E,3S)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] benzoate

Specification

• CAS No.: 208111-89-1
• Molecular Formula: C₂₄H₂₃ClO₆
• Molecular Weight: 442.89
• IUPAC Name: [(3aR,4R,5R,6aS)-4-[(E,3S)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] benzoate
• Standard InChI: InChI=1S/C24H23ClO6/c25-16-7-4-8-18(11-16)29-14-17(26)9-10-19-20-12-23(27)30-22(20)13-21(19)31-24(28)15-5-2-1-3-6-15/h1-11,17,19-22,26H,12-14H2/b10-9+/t17-,19+,20+,21+,22-/m0/s1
• SMILES: C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=CC=C3)C=CC(COC4=CC(=CC=C4)Cl)O

Introduction

Chemical Identity and Structural Characteristics

Basic Properties and Identification

The compound [(3Ar,4R,5R,6aS)-4-[(E,3S)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] benzoate is identified by its unique CAS registry number 208111-89-1, which provides a standardized identification system recognized globally in chemical research and industry. This compound is currently classified for research purposes only, with specific restrictions against human or veterinary applications, indicating its preliminary status in scientific investigation. The compound is characterized by a molecular formula of C24H23ClO6, representing 24 carbon atoms, 23 hydrogen atoms, 1 chlorine atom, and 6 oxygen atoms arranged in a specific three-dimensional configuration.

The standard IUPAC nomenclature for this compound is [(3aR,4R,5R,6aS)-4-[(E,3S)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] benzoate, which precisely describes its chemical structure and stereochemical configuration. For database and computational purposes, the compound can also be represented by its standard InChI identifier: InChI=1S/C24H23ClO6/c25-16-7-4-8-18(11-16)29-14-17(26)9-10-19-20-12-23(27)30-22(20)13-21(19)31-24(28)15-5-2-1-3-6-15/h1-11,17,19-22,26H,12-14H2/b10-9+/t17-,19+,20+,21+,22-/m0/s1 and its SMILES notation: C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=CC=C3)C=CC(COC4=CC(=CC=C4)Cl)O.

Structural Features and Stereochemistry

The compound possesses a complex three-dimensional structure with multiple stereogenic centers, as indicated by the stereochemical descriptors in its IUPAC name. The core structure consists of a hexahydrocyclopenta[b]furan ring system with a benzoate ester moiety and a chlorophenoxy-substituted hydroxybutenyl side chain. The stereochemical descriptors (3aR,4R,5R,6aS) indicate the absolute configuration at the respective carbon atoms within the cyclopenta[b]furan ring system, while the (E,3S) descriptors specify the geometry of the double bond (trans configuration) and the stereochemistry at the position 3 of the butenyl side chain.

The compound contains several functional groups that contribute to its chemical reactivity and potential biological interactions:

• A cyclopenta[b]furan ring system with a lactone functionality

• A benzoate ester group

• A hydroxyl group

• A chlorophenoxy moiety

• A trans (E) double bond

These structural features create a molecule with multiple sites for potential hydrogen bonding, π-π interactions, and hydrophobic interactions, which may be relevant for its biological activity and chemical behavior in various environments.

Synthesis and Preparation Methods

Stereoselectivity Considerations

The stereoselective synthesis of this compound presents significant challenges due to the presence of multiple stereogenic centers and a defined double bond geometry. Achieving the specific stereochemical configuration (3aR,4R,5R,6aS) in the cyclopenta[b]furan ring system and the (E,3S) configuration in the butenyl side chain requires careful control of reaction conditions and selection of appropriate reagents.

Stereoselective reactions commonly employed in such syntheses include asymmetric hydrogenations, stereoselective aldol reactions, and Sharpless epoxidations, among others. The trans configuration of the double bond might be established through Wittig-type olefination reactions or through elimination reactions with geometric control. The purification of the final compound and confirmation of its stereochemical integrity would typically involve chromatographic techniques and advanced spectroscopic analyses.

Analytical Characterization

Spectroscopic Analysis

Comprehensive characterization of [(3Ar,4R,5R,6aS)-4-[(E,3S)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] benzoate would typically employ multiple spectroscopic techniques to confirm its structure and purity. Nuclear Magnetic Resonance (NMR) spectroscopy, including 1H NMR, 13C NMR, and two-dimensional techniques such as COSY, HSQC, and HMBC, would provide detailed information about the carbon-hydrogen framework and the connectivity within the molecule.

The expected 1H NMR spectrum would show characteristic signals for aromatic protons from both the benzoate and chlorophenoxy groups, olefinic protons from the double bond, and various aliphatic protons from the cyclopenta[b]furan ring system. The 13C NMR spectrum would reveal signals for carbonyl carbons, aromatic carbons, olefinic carbons, and aliphatic carbons, confirming the carbon skeleton of the molecule.

Infrared (IR) spectroscopy would reveal characteristic absorption bands for functional groups such as the ester carbonyl, lactone carbonyl, hydroxyl group, and aromatic rings. Mass spectrometry, particularly high-resolution mass spectrometry (HRMS), would confirm the molecular formula by providing an accurate molecular mass and fragmentation pattern characteristic of the compound's structure.

Chromatographic Methods

Chromatographic techniques play a crucial role in both the purification and analytical characterization of complex organic compounds like [(3Ar,4R,5R,6aS)-4-[(E,3S)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] benzoate. Liquid chromatography (LC), particularly high-performance liquid chromatography (HPLC) with appropriate columns and solvent systems, would be employed to assess the purity of the compound and separate it from potential structural isomers or contaminants.

Liquid chromatography coupled with mass spectrometry (LC-MS) provides a powerful tool for structural characterization and purity assessment. This technique combines the separation capabilities of chromatography with the structural information provided by mass spectrometry, allowing for the identification of the target compound and any impurities or degradation products.

X-ray crystallography, if suitable crystals can be obtained, would provide definitive confirmation of the three-dimensional structure, including absolute stereochemistry of all stereogenic centers. This technique is particularly valuable for compounds with complex stereochemistry like the one under consideration.

Current Research Status and Future Directions

Promising Research Avenues

Future research directions for [(3Ar,4R,5R,6aS)-4-[(E,3S)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] benzoate could explore multiple avenues that capitalize on its unique structural features and potential biological activities. Development of improved synthetic methodologies could focus on more efficient and scalable approaches to construct the core structure with precise stereochemical control. Such methodologies might employ modern catalytic methods, flow chemistry, or biocatalytic approaches that offer advantages in terms of efficiency and selectivity.

Biological evaluation could focus on targeted screening against specific disease models or biological targets guided by the structural features of the compound. Given the presence of features found in anti-inflammatory and antimicrobial agents, screening against relevant targets in these therapeutic areas would be reasonable starting points. Additionally, structure-based drug design approaches using computational methods could identify potential binding partners and guide the design of structural analogs with improved properties.

Material science applications might also be explored, particularly if the compound demonstrates interesting physical properties such as liquid crystalline behavior, fluorescence, or self-assembly characteristics due to its rigid core structure and functional group distribution.